Cas no 181514-37-4 (7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 181514-37-4
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 2125770
• PubChem ID: 21956815
• Update Time: 2025-06-08

7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline
• 7-nitro-1,2,3,4-tetrahydro-2-trifluoroacetylisoquinoline
• 2,2,2-trifluoro-1-(7-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-ethanone
• 2,2,2-trifluoro-1-(7-nitro-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• SCHEMBL14515894
• DB-342011
• 2,2,2-Trifluoro-1-(7-nitro-3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• 181514-37-4
• 2,2,2-trifluoro-1-(7-nitro-1,2,3,4-tetrahydroisoquinolin-2-yl)ethan-1-one
• SCHEMBL114156

• Inchi： 1S/C11H9F3N2O3/c12-11(13,14)10(17)15-4-3-7-1-2-9(16(18)19)5-8(7)6-15/h1-2,5H,3-4,6H2
• InChI Key： QNZQGGKAGPRZEE-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=C(C=CC=2CC1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 274.05700
• Monoisotopic Mass: 274.05652664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 66.13000
• LogP: 2.50290

Additional information on 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline

Research Brief on 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 181514-37-4)

The compound 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline (CAS: 181514-37-4) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief synthesizes the latest findings regarding this compound, focusing on its chemical properties, synthetic applications, and potential pharmacological relevance.

Recent studies have highlighted the unique structural features of 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline that make it particularly valuable for medicinal chemistry applications. The trifluoroacetyl group at position 2 and the nitro group at position 7 create an electron-deficient aromatic system that facilitates various nucleophilic substitution reactions, while the tetrahydroisoquinoline scaffold provides a rigid framework that can be further functionalized for drug discovery purposes.

In synthetic chemistry applications, researchers at the University of Tokyo (2023) demonstrated the compound's utility as a precursor for the development of novel kinase inhibitors. Their work showed that 181514-37-4 could be efficiently transformed into pyrimidine-fused isoquinoline derivatives through a cascade cyclization process, yielding compounds with promising activity against several cancer-related kinases. The study reported a 72% yield for the key transformation step, highlighting the synthetic efficiency of this approach.

Pharmacological investigations have revealed that derivatives of 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline exhibit interesting biological properties. A 2024 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs showed moderate inhibitory activity against monoamine oxidase B (MAO-B), with IC50 values in the low micromolar range. This suggests potential applications in neurological disorders, though further optimization would be required to improve selectivity and potency.

The stability and reactivity profile of 181514-37-4 has been extensively characterized in recent work. Spectroscopic analyses (NMR, IR, and mass spectrometry) confirm the compound's structural integrity, while computational studies have provided insights into its conformational preferences and electronic properties. These fundamental studies are crucial for understanding how to best utilize this building block in drug discovery campaigns.

Current challenges in working with this compound include its moderate solubility in common organic solvents and the need for careful handling due to the electron-withdrawing nature of its substituents. However, recent methodological advances in flow chemistry have shown promise in addressing some of these practical limitations, enabling more efficient scale-up and derivatization.

Looking forward, 7-Nitro-2-(trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline represents a versatile scaffold that will likely see continued use in medicinal chemistry. Its combination of synthetic accessibility and potential for generating bioactive molecules makes it particularly valuable for fragment-based drug discovery and diversity-oriented synthesis approaches. Future research directions may focus on developing novel catalytic methods for its asymmetric functionalization and exploring its potential in targeted protein degradation strategies.